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The table below summarizes the core technical data for platyphylline from the search results:

Property Description

CAS Number 480-78-4 [1] [2] [3]

Molecular
Formula

C₁₈H₂₇NO₅ [1] [2] [3]

Molecular
Weight

337.41 g/mol [1] [2] [3]

IUPAC Name (1R,4Z,6R,7R,11S,17R)-4-ethylidene-7-hydroxy-6,7-dimethyl-2,9-dioxa-14-
azatricyclo[9.5.1.0¹⁴,¹⁷]heptadecane-3,8-dione [1]

Type of
Compound

Pyrrolizidine Alkaloid [1] [3]

Solubility Soluble in DMSO, Chloroform, Dichloromethane, Ethyl Acetate, Acetone, etc. [1] [3]

Source The herbs of Senecio scandens [1] [3]

Storage Desiccate at -20°C [1]
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Bioactivity and Toxicology Notes:

Anticholinergic Activity: Platyphylline has demonstrated anticholinergic activity, acting on
muscarinic receptors in the guinea pig ileum [4].

Toxicity Profile: As a saturated pyrrolizidine alkaloid (platynecine-type), platyphylline is
considered non-toxic or of low toxicity. This is because its saturated necine base lacks the metabolic

activation pathway that leads to the hepatotoxicity associated with unsaturated pyrrolizidine alkaloids
[4].

Analytical Method for Determination

A validated polarographic method for determining platyphylline in pharmaceutical formulations is available,

which offers high sensitivity [5].

The following diagram illustrates the workflow for this analytical method:

Sample (Injection Solution/Tablets)

Chemical Transformation
(Oxidation to N-oxide

using KHSO₅)

Polarographic Analysis
(Dropping Mercury Electrode)

Measure Reduction Current
of N-oxide Product

Quantification
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Workflow for the polarographic determination of platyphylline via N-oxide formation [5].

Key Methodological Details:

Analytical Form: Platyphylline is first chemically transformed into its N-oxide using potassium
peroxymonosulfate (KHSO₅) [5].

Detection: The N-oxide product is then measured based on its reduction current on a dropping
mercury electrode [5].

Performance:
Linear Range: Not specified in the abstract, but described as "wide" [5].

Limit of Determination: 2.1 × 10⁻⁶ mol/L [5].
Accuracy: Results for pharmaceutical analysis ranged from 97.17% to 102.02% of the labeled

claim [5].
Validation: The method has been validated for the parameters of linearity, accuracy, and

precision [5].

Research Context and Application

The identified method is particularly useful for quality control in pharmaceuticals and for directly

determining the N-oxide metabolite of platyphylline in plant materials [5]. Platyphylline is available as a

reference standard from various biochemical suppliers for research purposes [1] [2] [3].

Current Information Limitations

Please be aware that the search results have significant gaps for a full technical whitepaper:

Pathway Diagrams: No detailed signaling pathways (e.g., specific molecular targets beyond general

muscarinic receptor interaction) were described.
Modern Protocols: Detailed protocols for advanced assays (e.g., cell-based, receptor binding) are

missing. The provided method is specific to polarographic detection.
Recent Research: Most cited primary research is historical. The most recent methodological paper is

from 2023, but broader and more current pharmacological data is lacking.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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